2-[(1-methyl-1H-imidazol-2-yl)thio]ethan-1-ol

• IUPAC Name: 2-(1-methylimidazol-2-yl)sulfanylethanol
• InChI: InChI=1S/C6H10N2OS/c1-8-3-2-7-6(8)10-5-4-9/h2-3,9H,4-5H2,1H3
• InChI Key: XMHVEJIITNFCBG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1SCCO
• Molecular Formula: C6H10N2OS
• DSSTOX Substance ID: DTXSID40379247
• Molecular Weight: 158.22 g/mol
• CAS RN: 53064-92-9

Description

“2-[(1-methyl-1H-imidazol-2-yl)thio]ethan-1-ol” is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety possessing three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. The derivatives of 1, 3-diazole show different biological activities and are used in the development of new drugs. For example, Patel et al. synthesized 6-(substituted phenyl)-2-(1-methyl-1H-imidazol-2-yl) imidazo [2,1-b] [1,3,4] thiadiazole and evaluated for anti-tubercular activity against Mycobacterium tuberculosis.

Synthesis routes and methods

Procedure details

2-Chloroethanol (3 g, 37 mmol) was added to a solution of 2-mercapto-1-methylimidazole (3.45 g, 30 mmol) in 2M aqueous sodium hydroxide solution (30 ml) and the mixture heated at 100° C. for 2 hours. The mixture was allowed to cool and extracted with ethyl acetate. The combined extracts were dried (MgSO4) and the solvent removed by evaporation to give 2-(2-hydroxyethylthio)-1-methylimidazole (3.9 g, 82%).